Cas no 173383-29-4 ((R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate)

• Product Name: (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate
• CAS No: 173383-29-4
• MF: C₁₀H₁₁Br₂NO₃
• MW: 353.007241487503
• CID: 905860
• PubChem ID: 24802080
• Update Time: 2025-11-06

(R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate
• 3,5-dibromo-d-tyrosine methyl ester
• methyl (2R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate
• I01-9526
• H-3,5-DIBROMO-D-TYR-OME
• D-1708
• Methyl 3,5-dibromo-D-tyrosinate
• SCHEMBL6374059
• 173383-29-4
• DTXSID60647374
• (R)-Methyl2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate
• AKOS015891426
• D-Tyrosine, 3,5-dibromo-, methyl ester

• MDL： MFCD04972057
• Inchi： 1S/C10H11Br2NO3/c1-16-10(15)8(13)4-5-2-6(11)9(14)7(12)3-5/h2-3,8,14H,4,13H2,1H3/t8-/m1/s1
• InChI Key： XIWWDKTXRPGESF-MRVPVSSYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[C@H](C(=O)OC)N)Br)O

Computed Properties

• Exact Mass: 350.91100
• Monoisotopic Mass: 350.91057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.66030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate

Introduction to (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate (CAS No. 173383-29-4)

The compound (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate, identified by its CAS number 173383-29-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an amino group and a hydroxy substituent on a phenyl ring, contribute to its intriguing pharmacological properties.

In recent years, the investigation of chiral compounds has become increasingly important in drug discovery due to their selective interactions with biological targets. The stereochemistry of (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate plays a crucial role in determining its biological efficacy. The (R) configuration at the chiral center imparts specific interactions with enzymes and receptors, which can lead to enhanced potency and reduced side effects compared to its enantiomer. This aspect has prompted researchers to explore its potential as a lead compound in the development of novel therapeutics.

The molecular structure of (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate also includes halogenated aromatic rings, which are known to enhance binding affinity and metabolic stability. The presence of bromine atoms at the 3 and 5 positions of the phenyl ring increases the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Additionally, the hydroxyl group at position 4 introduces a site for hydrogen bonding, which can further modulate its interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of multifunctional compounds that can simultaneously target multiple pathways or receptors. The combination of an amino group and a hydroxyl group in (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate suggests potential dual-targeting capabilities, which could be exploited in the treatment of complex diseases. For instance, the amino group may interact with enzymes involved in metabolic pathways, while the hydroxyl group could engage with receptor proteins mediating inflammatory responses.

Recent studies have demonstrated that halogenated aromatic compounds exhibit significant antiviral and anticancer properties. The bromine atoms in (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate may contribute to its ability to disrupt viral replication or inhibit tumor growth by interfering with essential biological processes. Furthermore, the hydroxyl group can participate in redox reactions, potentially influencing cellular signaling pathways relevant to disease progression.

In terms of synthetic chemistry, the preparation of (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the advancements in synthetic organic chemistry that enable the production of complex pharmaceutical intermediates.

The pharmacokinetic profile of (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate is another critical aspect that needs to be evaluated during drug development. Preliminary studies suggest that the compound exhibits good oral bioavailability due to its favorable solubility and metabolic stability. However, further investigations are required to assess its clearance rates and potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism.

In conclusion, (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate (CAS No. 173383-29-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.